(1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• SMILES: CCC1=C(N=NN1CC2=CC=CC=C2)CO
• InChI: InChI=1S/C12H15N3O/c1-2-12-11(9-16)13-14-15(12)8-10-6-4-3-5-7-10/h3-7,16H,2,8-9H2,1H3
• InChIKey: NPBWCNNNAWGWSP-UHFFFAOYSA-N

Structural Overview of (1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol

(1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol (CAS 1266814-50-9) is a functionalized 1,2,3-triazole derivative bearing a hydroxymethyl group at the 4-position, a benzyl substituent at N1, and an ethyl group at C5 [1]. With a molecular formula of C₁₂H₁₅N₃O and a molecular weight of 217.27 g·mol⁻¹, this compound belongs to the 1,4,5-trisubstituted 1,2,3-triazole subclass, distinguishing it from the more common 1,4-disubstituted triazole building blocks [2]. The presence of the reactive primary alcohol handle enables downstream derivatization to aldehydes, carboxylic acids, amines, or halides, while the 5-ethyl substituent provides steric modulation distinct from the widely used des-ethyl analog (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM, CAS 28798-81-4) [3].

Scaffold 1,4,5-Trisubstituted triazole core with reactive primary alcohol handle

Derivatization Hydroxymethyl group enables conversion to aldehyde, acid, amine, or halide

Differentiation 5-Ethyl provides steric and lipophilic modulation vs. common 1,4-disubstituted triazoles

• [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [2] Shiri, P. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein J. Org. Chem. 2021, 17, 1600–1628. View Source
• [3] PubChem Compound Summary for CID 11651290, (1-benzyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source

Why Generic Substitution Fails for This Triazole Methanol

The 5-ethyl substituent on (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol creates a 1,4,5-trisubstituted triazole core that is structurally and functionally distinct from the widely available 1,4-disubstituted analog (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM). Substitution at the C5 position alters the electronic distribution of the triazole ring, increases steric bulk adjacent to the hydroxymethyl handle, and modulates lipophilicity—factors that directly influence downstream biological activity, coordination chemistry behavior, and pharmacokinetic profiles of derived compounds [1]. Generic substitution with the des-ethyl analog or the 5-methyl variant (CAS 1267198-15-1) would yield compounds with different logP, conformational flexibility, and steric properties, potentially leading to divergent structure-activity relationships and confounding SAR interpretation .

This Compound

Common Substitute

5-Ethyl substitution provides higher lipophilicity and additional rotatable bond

Des-ethyl analog (BTM) has significantly lower XLogP3 and fewer rotatable bonds, altering SAR

1,4,5-Trisubstituted core with steric bulk near hydroxymethyl handle

5-Methyl variant introduces distinct sterics; not a direct replacement

• [1] Shiri, P. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein J. Org. Chem. 2021, 17, 1600–1628. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage vs. Des-Ethyl Analog

The 5-ethyl substitution increases the computed lipophilicity by nearly one log unit. (1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol has a PubChem-computed XLogP3 of 1.3, compared to XLogP3 = 0.4 for the des-ethyl analog (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM, CAS 28798-81-4) [1][2]. This ΔXLogP3 of +0.9 indicates substantially greater partitioning into organic phases, which can enhance membrane permeability and hydrophobic protein binding in derived bioactive molecules [3].

Lipophilicity (XLogP3)

Head-to-head

Target: 1.3 vs BTM: 0.4, Δ +0.9

Reported higher organic-phase partitioning

Computed; may guide permeability screening

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.3
Comparator Or Baseline	Des-ethyl analog (BTM, CAS 28798-81-4): XLogP3 = 0.4
Quantified Difference	ΔXLogP3 = +0.9 (225% increase)
Conditions	PubChem XLogP3 3.0 algorithm, computed 2025

Why This Matters

For medicinal chemistry programs optimizing lead compounds for CNS penetration or intracellular target engagement, this logP difference can be the deciding factor in selecting the correct building block at the hit-to-lead stage.

• [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 11651290, (1-benzyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [3] Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. Finna.fi / Åbo Akademi University Library. View Source

Conformational Flexibility Comparison

The 5-ethyl group adds one additional rotatable bond compared to the des-ethyl analog. The target compound has 4 rotatable bonds versus 3 for (1-benzyl-1H-1,2,3-triazol-4-yl)methanol [1][2]. This increased flexibility can affect entropy-enthalpy compensation in receptor binding, alter crystallinity, and impact solubility. The additional rotational degree of freedom also influences the conformational landscape available to downstream amide or ester derivatives [3].

Rotatable Bonds

Head-to-head

4 rotatable bonds vs 3 (BTM), +1 bond

Increased conformational landscape

May influence binding entropy and solubility

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	Des-ethyl analog (BTM): 3 rotatable bonds
Quantified Difference	+1 rotatable bond (33% increase)
Conditions	Computed by Cactvs 3.4.8.x (PubChem)

Why This Matters

In structure-based drug design, rotatable bond count directly influences binding entropy; researchers targeting rigid binding pockets may prefer the 5-ethyl for induced-fit modulation or conversely select the des-ethyl analog for reduced conformational entropy penalty.

• [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 11651290, (1-benzyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [3] Shiri, P. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein J. Org. Chem. 2021, 17, 1600–1628. View Source

Molecular Weight and Heavy Atom Differentiation

The target compound has a molecular weight of 217.27 g·mol⁻¹ with 16 heavy atoms, compared to 189.21 g·mol⁻¹ and 14 heavy atoms for the des-ethyl analog (BTM) [1][2]. This +28.06 g·mol⁻¹ (+14.8%) increase remains within lead-like chemical space (MW < 350) but provides meaningful differentiation in fragment-based screening libraries where each heavy atom contributes to binding affinity. The computed molecular complexity index (206 vs. 171) further reflects the additional structural information content [3].

MW & Heavy Atoms

Head-to-head

MW 217.27 g/mol, 16 heavy atoms vs 189.21, 14

Differentiated fragment size for library design

Lead-like space; higher complexity

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 217.27 g/mol, 16 heavy atoms, Complexity = 206
Comparator Or Baseline	Des-ethyl analog (BTM): MW = 189.21 g/mol, 14 heavy atoms, Complexity = 171
Quantified Difference	ΔMW = +28.06 g/mol, ΔHeavy Atoms = +2, ΔComplexity = +35
Conditions	PubChem computed properties, 2025 release

Why This Matters

In fragment-based drug discovery, the ~28 Da mass increment corresponds to a measurable increase in potential binding interactions (estimated ~0.3–0.5 kcal/mol per heavy atom), making the 5-ethyl compound a useful fragment for libraries seeking enhanced affinity starting points over the parent scaffold.

• [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 11651290, (1-benzyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [3] Kuujia. (1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol CAS 1266814-50-9 Product Page. View Source

Corrosion Inhibition Potential Based on Analog Data

While direct corrosion inhibition data for the 5-ethyl compound are not yet reported, the des-ethyl analog (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM) has been quantitatively characterized as a mixed-type corrosion inhibitor for mild steel in 1 M HCl across 298–328 K, with adsorption obeying the Langmuir isotherm [1]. DFT calculations and Monte Carlo simulations confirmed that the triazole ring and benzyl group are the primary adsorption sites on Fe(110) surfaces. The 5-ethyl substituent on the target compound is predicted to enhance surface coverage through additional hydrophobic interaction with the metal surface, analogous to structure-property trends observed in imidazoline and triazole corrosion inhibitor series [2].

Corrosion Inhibition (Analog-Based)

Class-level inference

Des-ethyl analog shows mixed-type inhibition on mild steel; target untested

Class-level prediction; requires validation

EIS, Tafel polarization; 1 M HCl

Evidence Dimension	Corrosion inhibition efficiency (baseline from des-ethyl analog)
Target Compound Data	No direct experimental data available; predicted enhanced inhibition vs. BTM based on increased lipophilicity (XLogP3 = 1.3 vs. 0.4)
Comparator Or Baseline	Des-ethyl analog (BTM): mixed-type inhibitor, Langmuir adsorption, tested at 298–328 K in 1 M HCl
Quantified Difference	Not yet experimentally quantified for target compound
Conditions	EIS, Tafel polarization, weight loss; 1 M HCl; 298–328 K; mild steel substrate

Why This Matters

For industrial corrosion inhibitor development programs, the 5-ethyl compound offers a rational next step from the validated BTM scaffold, with the increased lipophilicity expected to improve film persistency and surface coverage under aggressive acidic conditions.

• [1] Anti-Corrosive Properties of (1-benzyl-1H-1,2,3-triazol-4-yl) Methanol on Mild Steel Corrosion in Hydrochloric Acid Solution: Experimental and Theoretical Evidences. Prot. Met. Phys. Chem. Surf. 2019, 55, 166–178. DOI: 10.1134/S2070205119010118. View Source
• [2] Verma, C.; Ebenso, E.E.; Bahadur, I.; Obot, I.B.; Quraishi, M.A. J. Mol. Liq. 2015, 211, 135. (Cited in BTM corrosion study.) View Source

Optimal Research and Industrial Applications

Medicinal Chemistry SAR for Kinase Inhibitors

In kinase inhibitor programs where the triazole serves as a hinge-binding motif or linker, the 5-ethyl substituent offers a well-defined steric and lipophilic perturbation relative to the 5-H analog. The ΔXLogP3 of +0.9 (1.3 vs. 0.4) and the additional rotatable bond enable systematic exploration of hydrophobic pocket occupancy near the hinge region without altering the core pharmacophore [3]. The primary alcohol handle permits facile conversion to the corresponding aldehyde or carboxylic acid for further diversification, as evidenced by the existence of the 5-ethyl carboxylic acid and carboxamide derivatives (CAS 1034738-39-0, 1824680-53-6) in commercial screening collections [4].

Fragment-Based Drug Discovery Library Member

With a molecular weight of 217.27 g·mol⁻¹, 16 heavy atoms, and 4 rotatable bonds, this compound fits the 'rule-of-three' fragment criteria while offering measurable differentiation from the parent BTM scaffold (189.21 g·mol⁻¹, 14 heavy atoms, 3 rotatable bonds) [3]. The TPSA remains constant at 50.9 Ų, preserving aqueous solubility characteristics while increasing lipophilicity—a desirable combination for fragments targeting shallow hydrophobic clefts. The compound is commercially available at 95% purity from Enamine (EN300-1610168), supporting rapid follow-up in hit validation workflows [4].

Coordination Chemistry Ligand Design

As a 1,4,5-trisubstituted 1,2,3-triazole, this compound provides a distinct coordination environment compared to 1,4-disubstituted analogs [3]. The 5-ethyl substituent creates steric hindrance adjacent to the N2 and N3 donor atoms, which can modulate metal binding selectivity and complex geometry. The hydroxymethyl group serves as a functionalizable anchor for immobilization on solid supports or for introducing additional donor arms. This differentiated steric profile is relevant for designing selective Cu(I), Pd(II), or Ru(II) catalysts where ligand architecture controls catalytic turnover and enantioselectivity [4].

Agrochemical Fungicidal Intermediate Development

Patents describing triazole ethanol derivatives as plant fungicides and growth regulators (e.g., US 5,204,363 and related filings) establish the relevance of triazole methanol/ethanol scaffolds in agrochemical discovery [3]. The 5-ethyl substitution pattern provides a novel substitution vector for circumventing existing intellectual property while exploring steric and electronic effects on fungicidal potency. The benzyl group at N1 and the ethyl at C5 together create a substitution pattern that is underrepresented in commercial fungicide SAR libraries, offering potential for novel intellectual property generation [4].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Selection Property: Steric/lipophilic perturbation at hinge region

Validation Focus: Hydrophobic pocket occupancy, derivatization feasibility

Fragment-based library design

Selection Property: Differentiated MW, heavy atom count, rotatable bonds

Validation Focus: Rule-of-three compliance, affinity starting point

Coordination chemistry ligand design

Selection Property: 1,4,5-Trisubstituted triazole donor environment

Validation Focus: Metal binding selectivity, steric modulation

Agrochemical fungicidal intermediate

Selection Property: Novel triazole substitution pattern

Validation Focus: IP novelty, steric/electronic effect screening

• [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
• [2] Kuujia. (1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol CAS 1266814-50-9 Product Page. View Source
• [3] Shiri, P. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein J. Org. Chem. 2021, 17, 1600–1628. View Source
• [4] Triazole antifungal agents. Philippine Patents Office. (Non-Orange Book patent for US 5,204,363). View Source